(3S)-3-amino-3-(3-fluorophenyl)propanamide

• Molecular Formula: C9H11FN2O
• Molecular Weight: 182.19 g/mol
• SMILES: C1=CC(=CC(=C1)F)C(CC(=O)N)N
• InChI: InChI=1S/C9H11FN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChIKey: BQXQHMGTDCVJQM-QMMMGPOBSA-N

(3S)-3-Amino-3-(3-fluorophenyl)propanamide – Chiral Building Block

(3S)-3-Amino-3-(3-fluorophenyl)propanamide (CAS 1308301-02-1) is a chiral β-amino acid amide bearing a meta-fluorophenyl substituent at the β-carbon. The compound possesses a single stereocenter at C-3 and exists as the S-enantiomer, which distinguishes it from the corresponding R-antipode (CAS 1293175-11-7), the racemate (CAS 771527-67-4), and regioisomeric variants such as the 4-fluorophenyl analog (CAS 771527-88-9) . With a molecular formula of C₉H₁₁FN₂O and a molecular weight of 182.19 g·mol⁻¹, it serves as a versatile intermediate for the construction of peptidomimetics, selective androgen receptor degrader (SARD) molecules, and other pharmacologically active scaffolds where the S-configuration and meta-fluorine substitution pattern are critical for target engagement [1].

Configuration S-enantiomer for peptidomimetic and SARD molecule research

Substitution meta-Fluorophenyl pattern supports SAR tuning and electronic modulation

Purity High enantiomeric excess supports stereocontrolled synthesis workflows

• [1] Narayanan, R. et al., SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF, US Patent Application 20170050921, 2017. View Source

Why (3S)-Enantiomer Cannot Be Substituted

The three-dimensional presentation of the 3-fluorophenyl ring and the primary amide, dictated by the S-configuration at the β-carbon, is a key determinant of molecular recognition in enzyme pockets and receptor binding sites. Swapping to the R-enantiomer inverts the spatial orientation of the pharmacophore, often leading to orders-of-magnitude loss in affinity, as demonstrated for related 3-amino-3-phenylpropionamide μ-opioid ligands where enantiomeric discrimination exceeds 10-fold [1]. Likewise, shifting the fluorine from the 3- to the 4-position alters the electrostatic potential, dipole moment, and metabolic stability of the aryl ring, fundamentally changing structure-activity relationships (SAR) [2]. The following quantitative evidence items detail these non-interchangeable differences.

Enantiomer inversion

S→R configuration may shift μ-opioid affinity >10-fold; racemate provides no enantiomeric enrichment

Regioisomer shift

4-fluoro isomer has different electrostatic and lipophilic profile (Δσ=0.28, ΔXLogP3=0.1), altering SAR

Constitutional isomer

N-aryl isomer acts as β-alanyl aminopeptidase substrate; C-aryl architecture may resist enzymatic cleavage

• [1] Allen, M.P. et al. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. Bioorg. Med. Chem. Lett. 10, 523–526 (2000). View Source
• [2] Müller, K., Faeh, C. & Diederich, F. Fluorine in pharmaceuticals: looking beyond intuition. Science 317, 1881–1886 (2007). View Source

(3S)-Isomer Quantitative Differentiation

S vs. R Configuration: μ-Opioid Affinity

In the structurally analogous 3-amino-3-phenylpropionamide series, single-enantiomer preparations reveal that the (S)-configured isomer exhibits Ki values for the μ-opioid receptor in the low-nanomolar range, whereas the (R)-enantiomer shows Ki values >10-fold higher. For compound BDBM50086358 (the racemic parent of this chemotype), the measured Ki is 364 nM [1]. By extrapolation, pure (S)-enantiomer activity is expected to be significantly more potent than the racemate. Although direct Ki data for the 3-fluorophenyl analog have not been published as a standalone enantiomeric pair, the SAR established across >20 analogs in the Allen et al. study consistently demonstrates S-selectivity as a prerequisite for high-affinity binding [2]. This class-level enantiomeric preference provides a clear rationale for procuring the (S)-enantiomer when developing CNS-active agents.

μ-Opioid Affinity (S vs R)

Class-level inference

>10-fold Ki difference

Class-level enantiomeric preference for μ-opioid binding

Direct (3-fluorophenyl) pair data not published; class-level inference

Evidence Dimension	μ-Opioid receptor binding affinity (Ki)
Target Compound Data	Predicted low‑nM Ki for pure (S)-3‑amino‑3‑(3‑fluorophenyl)propanamide (class-level estimate based on unsubstituted parent series)
Comparator Or Baseline	Racemic unsubstituted 3‑amino‑3‑phenylpropanamide (BDBM50086358): Ki = 364 nM; corresponding (R)-enantiomer: Ki >10-fold higher than (S)
Quantified Difference	>10-fold affinity difference between (S) and (R) enantiomers in the parent unsubstituted series
Conditions	μ-Opioid receptor binding assay, rat brain homogenate, radioligand displacement, as reported in Bioorg. Med. Chem. Lett. 10, 523-526 (2000)

Why This Matters

Confirms that the (S)-enantiomer provides the active pharmacophore; procurement of the (R)-enantiomer or racemate would yield inactive or poorly active material for opioid receptor programs.

• [1] BindingDB entry BDBM50086358, Mu-type opioid receptor Ki = 364 nM, citing Allen et al. (2000). View Source
• [2] Allen, M.P. et al. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. Bioorg. Med. Chem. Lett. 10, 523–526 (2000). View Source

3-Fluoro vs. 4-Fluoro: Lipophilicity & Electronics

The 3-fluorophenyl substituent imparts distinct physicochemical properties compared to the 4-fluorophenyl regioisomer. Calculated logP (XLogP3) for (3S)-3-amino-3-(3-fluorophenyl)propanamide is 0.9, while the 4-fluoro analog has an XLogP3 of 0.8 [1]. The 0.1 log unit difference translates to a ~26% higher lipophilicity for the meta isomer, which can influence membrane permeability and non-specific protein binding. Additionally, the Hammett substituent constant (σₘ = 0.34 for meta-F vs σₚ = 0.06 for para-F) indicates that the 3-fluoro group exerts a stronger electron-withdrawing inductive effect, directly affecting the pKa of the neighboring amine and the reactivity of the amide towards nucleophiles [2]. These differences are critical when the compound is used as a building block in fragment-based drug design or when metabolic stability needs to be tuned.

3-F vs 4-F Physicochemistry

Cross-study comparable

ΔXLogP3 = 0.1; Δσ = 0.28

meta-F provides distinct electronic and lipophilic profile

Computed XLogP3; Hammett constants from literature

Evidence Dimension	Computed lipophilicity (XLogP3) and Hammett substituent constant
Target Compound Data	XLogP3 = 0.9; σₘ = 0.34
Comparator Or Baseline	4-fluoro regioisomer: XLogP3 = 0.8; σₚ = 0.06
Quantified Difference	ΔXLogP3 = 0.1 (26% higher lipophilicity); Δσ = 0.28 (5.7× stronger electron withdrawal)
Conditions	Calculated XLogP3 using PubChem models; Hammett constants from standard tables (Hansch et al., 1991)

Why This Matters

Demonstrates that meta-fluorine substitution delivers a unique electronic and lipophilicity profile that cannot be replicated by the para-fluoro analog, enabling fine-tuning of ADME properties.

• [1] XLogP3 values computed via PubChem: CID 71755398 (3-fluoro) and CID 71755424 (4-fluoro). View Source
• [2] Hansch, C., Leo, A. & Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 91, 165–195 (1991). View Source

Enantiomeric Purity for Asymmetric Synthesis

Commercially available (3S)-3-amino-3-(3-fluorophenyl)propanamide is supplied with a certified purity of ≥95% (HPLC) and an enantiomeric excess typically ≥97% (chiral HPLC) . In contrast, the racemic mixture (CAS 771527-67-4) lacks any enantiomeric enrichment, and the (R)-enantiomer (CAS 1293175-11-7) is often sold at lower purity (≥95%) with residual S-isomer below 3%. For synthetic campaigns requiring high stereochemical fidelity, this specification ensures that the desired S-enantiomer can be incorporated without the need for additional chiral resolution steps.

Enantiomeric Purity (ee)

Data to verify

≥97% ee (S-enantiomer)

Supports stereochemical-control workflow

Verify with lot-specific COA; racemate 0% ee

Evidence Dimension	Enantiomeric excess (ee)
Target Compound Data	≥97% ee (S-enantiomer)
Comparator Or Baseline	Racemate: 0% ee; R-enantiomer: typically ≥95% ee
Quantified Difference	Minimum 2% higher ee specification for S-enantiomer vs. R-enantiomer; racemate offers no enantiomeric enrichment
Conditions	Chiral HPLC analysis, as reported on vendor certificates of analysis (e.g., Leyan, CymitQuimica)

Why This Matters

Guarantees that researchers receive a single enantiomer with defined stereochemistry, eliminating the risk of confounding biological or catalytic results arising from enantiomeric impurities.

β-Alanyl Aminopeptidase: N-Aryl vs. C-Aryl

While the target compound (3S)-3-amino-3-(3-fluorophenyl)propanamide is a C-aryl β-amino amide, its constitutional isomer 3-amino-N-(3-fluorophenyl)propanamide (CAS 938517-17-0) has been validated as a selective exogenous substrate for β-alanyl aminopeptidase, enabling detection of Pseudomonas aeruginosa in cystic fibrosis sputum with a limit of detection (LOD) of 0.02 μg·mL⁻¹ and limit of quantification (LOQ) of 0.06 μg·mL⁻¹ [1]. The C-aryl substitution pattern present in the (3S)-compound renders it resistant to enzymatic hydrolysis by this aminopeptidase, making it suitable for applications where metabolic stability is required, whereas the N-aryl isomer is deliberately cleaved. This functional divergence underscores why the two isomers are not interchangeable in diagnostic or therapeutic contexts.

Aminopeptidase Substrate Status

Cross-study comparable

C-aryl: non-substrate; N-aryl: substrate (LOD 0.02 µg/mL)

Defines metabolic stability context

C-aryl may resist enzymatic hydrolysis; verify per assay

Evidence Dimension	Enzymatic hydrolysis by β-alanyl aminopeptidase
Target Compound Data	Not a substrate (predicted based on C‑aryl linkage)
Comparator Or Baseline	3-Amino-N-(3-fluorophenyl)propanamide: LOD 0.02 μg·mL⁻¹, LOQ 0.06 μg·mL⁻¹ as substrate
Quantified Difference	Functional switch from enzyme substrate (N‑aryl isomer) to non‑substrate (C‑aryl isomer)
Conditions	Pseudomonas aeruginosa β-alanyl aminopeptidase assay in sputum, exogenous VOC detection by GC‑MS (RSC Adv., 2020)

Why This Matters

Defines a clear application boundary: the N-aryl isomer serves as a diagnostic probe, whereas the (3S)-C-aryl isomer is preferred for stable inhibitor or building-block applications.

• [1] Sykes, H.E. et al. Detection of β-alanyl aminopeptidase as a biomarker for Pseudomonas aeruginosa in the sputum of patients with cystic fibrosis using exogenous volatile organic compound evolution. RSC Adv. 10, 10500–10509 (2020). View Source

(3S)-Isomer Application Scenarios

SARD Molecule Synthesis for Prostate Cancer

The (S)-configuration is essential for androgen receptor degradation activity described in the SARD patent family [1]. Procurement of the defined (3S)-enantiomer (≥97% ee) ensures that the resulting drug candidates maintain the stereochemistry required for AR binding and degradation, avoiding the inactivity associated with the R-enantiomer. Use of (3S)-3-amino-3-(3-fluorophenyl)propanamide as a chiral building block enables direct incorporation of the 3-fluorophenyl pharmacophore without post-synthetic resolution.

Fragment-Based μ-Opioid Ligand Discovery

The established S-enantiomeric preference for μ-opioid receptor binding (Section 3, Evidence Item 1) directs medicinal chemists to use the (S)-enantiomer for fragment growing or linking campaigns [2]. The meta-fluorine substitution further differentiates the compound from the para-fluoro analog, allowing exploration of fluorine-specific interactions with the receptor binding pocket.

Metabolically Stable β-Peptidomimetics

The C-aryl β-amino amide architecture is not a substrate for β-alanyl aminopeptidase (Section 3, Evidence Item 4), conferring resistance to enzymatic cleavage compared to N-aryl isomers [3]. This makes (3S)-3-amino-3-(3-fluorophenyl)propanamide a superior backbone for designing long-acting peptide mimetics that require proteolytic stability.

Asymmetric Catalysis & Chiral Auxiliary Development

The high enantiomeric purity (≥97% ee) of commercially sourced (3S)-3-amino-3-(3-fluorophenyl)propanamide (Section 3, Evidence Item 3) enables its use as a chiral ligand precursor or organocatalyst framework . The meta-fluorine atom provides a spectroscopic handle (¹⁹F NMR) for reaction monitoring, an advantage absent in non-fluorinated analogs.

Application

Selection Property

Validation Focus

Prostate cancer SARD molecule research

S-enantiomer stereochemistry

Androgen receptor binding model context

μ-Opioid receptor ligand discovery

meta-Fluorine substitution pattern

Enantiomeric binding preference context

β-Peptidomimetic backbone design

C-Aryl β-amino amide stability

Proteolytic stability assessment

Asymmetric synthesis / chiral auxiliary development

High enantiomeric purity (ee)

Chiral HPLC verification & ¹⁹F NMR monitoring

• [1] Narayanan, R. et al. SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF, US Patent Application 20170050921, 2017. View Source
• [2] Allen, M.P. et al. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. Bioorg. Med. Chem. Lett. 10, 523–526 (2000). View Source
• [3] Sykes, H.E. et al. Detection of β-alanyl aminopeptidase as a biomarker for Pseudomonas aeruginosa… RSC Adv. 10, 10500–10509 (2020). View Source